3-Fluorobenzoyl fluoride
Overview
Description
3-Fluorobenzoyl fluoride is a chemical compound with the CAS Number: 3820-58-4 . It has a molecular weight of 142.1 .
Molecular Structure Analysis
The molecular structure of 3-Fluorobenzoyl fluoride is represented by the InChI code: 1S/C7H4F2O/c8-6-3-1-2-5(4-6)7(9)10/h1-4H . This indicates that the molecule consists of a benzene ring with a fluorine atom and a benzoyl fluoride group attached to it .Scientific Research Applications
Fluorescent Probes and Imaging Agents
Fluorescent probes play a crucial role in biological and chemical research. Researchers use them to visualize specific molecules, study cellular processes, and detect biomolecules. 3-Fluorobenzoyl fluoride can serve as a precursor for synthesizing fluorescent probes. By attaching fluorophores to this compound, scientists can create imaging agents that selectively bind to specific targets, such as proteins, nucleic acids, or lipids. These probes enable real-time monitoring of cellular events and disease-related processes .
Safety and Hazards
Future Directions
The future directions of 3-Fluorobenzoyl fluoride and similar fluorinated compounds are likely to be influenced by ongoing research into their synthesis, properties, and potential applications. Fluorinated compounds are widely used in numerous products and applications, and their disposal and release into the environment are topics of significant interest .
Mechanism of Action
Target of Action
3-Fluorobenzoyl fluoride is a derivative of 3-Fluorobenzoic acid Its parent compound, 3-fluorobenzoic acid, is known to interact with various biological targets due to its structural similarity to benzoic acid .
Biochemical Pathways
Its parent compound, 3-fluorobenzoic acid, is known to be metabolized by microorganisms via the benzoate-degrading pathway .
Pharmacokinetics
It is known that fluorinated compounds often exhibit enhanced metabolic stability and lipophilicity, which can influence their bioavailability .
Result of Action
Fluorinated compounds are known to have unique physicochemical properties that can enhance certain properties of drugs, such as metabolic stability and potency .
properties
IUPAC Name |
3-fluorobenzoyl fluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F2O/c8-6-3-1-2-5(4-6)7(9)10/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCGGTGFOOHOYMA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluorobenzoyl fluoride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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